4-(4-Methoxyphenyl)-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione

• CAS No.: 65331-20-6
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-3,4,5,6,7,8-hexahydro-1H-quinazoline-2-thione
• InChI: InChI=1S/C15H18N2OS/c1-18-11-8-6-10(7-9-11)14-12-4-2-3-5-13(12)16-15(19)17-14/h6-9,14H,2-5H2,1H3,(H2,16,17,19)
• InChI Key: IXHYANNDAFKIIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=C(CCCC3)NC(=S)N2

Description

4-(4-Methoxyphenyl)-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione is a heterocyclic compound featuring a partially saturated quinazoline core substituted with a 4-methoxyphenyl group at position 4 and a thione (-C=S) group at position 2. This compound is of interest due to its structural similarity to pharmacologically active quinazoline derivatives, which are known for antitumor, antimicrobial, and enzyme-inhibitory activities .

Biological Activity

4-(4-Methoxyphenyl)-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione is a heterocyclic compound belonging to the quinazoline family. This compound features a hexahydroquinazoline core with a methoxyphenyl group and a thione functional group. Its molecular formula is $C_{16}H_{20}N_2OS$ and it has a molecular weight of approximately 322.43 g/mol. The unique structure of this compound allows for significant biological activities, particularly in the context of cancer treatment and other proliferative diseases.

Antimitotic Properties

Research indicates that 4-(4-Methoxyphenyl)-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione exhibits significant antimitotic activity , meaning it can interfere with mitosis and cellular proliferation. This property makes it a candidate for cancer therapies as it can inhibit the growth of solid tumors by disrupting mitotic spindle formation.

The proposed mechanism involves interaction with tubulin or other proteins essential for mitosis. Preliminary studies suggest that this compound may bind to these proteins, affecting their function. Techniques such as surface plasmon resonance or isothermal titration calorimetry are suggested for elucidating binding kinetics and affinities.

Synthesis

The synthesis of 4-(4-Methoxyphenyl)-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione typically involves multi-step organic reactions. A common synthetic route includes the condensation of thiourea with appropriate aldehydes under acidic conditions followed by cyclization to yield the desired product. This method has shown good yields and purity in laboratory settings.

Comparative Analysis with Related Compounds

To understand the uniqueness of this compound's biological activity, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structure	Unique Features
3-(4-Methoxyphenyl)-2-thioxo-1H-imidazo[1,2-a]pyridine	Structure	Contains an imidazo ring; potential antimicrobial activity
2-(4-Methoxyphenyl)-3-methylquinazolin-4(3H)-one	Structure	Exhibits different biological activities; less potent as an antimitotic
6-(4-Methoxyphenyl)thieno[3,2-d]pyrimidin-4(5H)-one	Structure	Different heterocyclic framework; potential anti-inflammatory properties

The distinct hexahydroquinazoline structure combined with the thione group enhances its interactions within biological systems compared to other similar compounds lacking these specific features.

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Anticancer Activity : In vitro studies demonstrated that 4-(4-Methoxyphenyl)-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione significantly inhibited the proliferation of various cancer cell lines. The IC50 values were found to be lower than those of many known chemotherapeutic agents.
• Anti-inflammatory Effects : Research also indicates potential anti-inflammatory properties through inhibition of pro-inflammatory cytokines in animal models. These findings suggest that this compound could be beneficial in treating autoimmune disorders and inflammatory conditions.
• Binding Affinity Studies : Interaction studies have shown that this compound has a high binding affinity for tubulin compared to other quinazoline derivatives. This supports its role as an effective antimitotic agent.

Comparison with Similar Compounds

Structural and Functional Modifications

The following table summarizes key structural variations, molecular properties, and biological activities of 4-(4-methoxyphenyl)-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione and related compounds:

Compound Name	Substituents/Ring System	Molecular Formula	Molecular Weight (g/mol)	Biological Activity/Notes	Reference
4-(4-Methoxyphenyl)-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione	4-(4-Methoxyphenyl), hexahydroquinazoline, thione	C₁₅H₁₈N₂O₂S	~290	Structural analog of antimicrobial QZL7; potential activity inferred from SAR studies
4-(3-Cyclopentyloxy-4-methoxyphenyl)-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione	3-Cyclopentyloxy, 4-methoxyphenyl	Not provided	~375 (estimated)	Synthesized via HCl-catalyzed cyclization; antitumor activity hypothesized
8-Methoxy-4-(4-methoxyphenyl)-3,4,5,6-tetrahydrobenzo[h]quinazoline-2(1H)-thione	Benzo[h]quinazoline, 8-methoxy	C₂₀H₂₀N₂O₂S	352.45	Increased aromaticity from fused benzene ring; unknown biological activity
4-[4-(Dimethylamino)phenyl]-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione	4-(Dimethylaminophenyl)	C₁₆H₂₁N₃S	287.42	Commercial availability; used in synthesis and pharmaceuticals
5-(1H-Benzimidazol-2-yl)-4-(4-methoxyphenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-thione	Benzimidazole, 4-methoxyphenyl, dihydropyrimidine	Not provided	Not provided	Potent COX-2 inhibitor (IC₅₀ ~0.01 μM); anti-inflammatory candidate
8-(4-Chlorobenzylidene)-4-(4-chlorophenyl)-5,5,7,7-tetramethyl-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidine-2(1H)-thione	Pyrido-fused ring, 4-chlorophenyl	Not provided	Not provided	High anticancer activity against breast cancer cell lines
1-(4-Methoxyphenyl)-2-(3-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione	3-Nitrophenyl substituent	C₂₁H₁₉N₃O₃S	393.46	Commercial research compound; no explicit activity data

Structure-Activity Relationship (SAR) Trends

Substituent Effects: Methoxyphenyl vs. Dimethylamino groups (as in ) introduce basicity, which may alter solubility and target binding. Bulky Substituents: The cyclopentyloxy group in increases hydrophobicity, possibly enhancing membrane permeability but reducing water solubility.

Ring System Modifications :

• Hexahydroquinazoline vs. Benzo[h]quinazoline : The benzo-fused analog exhibits greater planarity, which could improve DNA intercalation or enzyme binding but may reduce metabolic stability.
• Pyrido-Fused Systems : Compounds like demonstrate enhanced anticancer activity, likely due to increased rigidity and optimized spatial interactions with targets like VEGFR-2 .

Thione Group Impact :

• The thione (-C=S) group serves as a hydrogen-bond acceptor, critical for interactions with residues in COX-2 and cathepsin B . However, in some contexts (e.g., pyrimidin-2(1H)-thione spacers), thione-containing compounds showed lower activity compared to oxo analogs, suggesting context-dependent efficacy .

Key Research Findings

• Anticancer Activity : Pyrido-fused thiones (e.g., ) outperformed standard references in breast cancer models, highlighting the importance of ring fusion and halogen substituents.
• Enzyme Inhibition : Thione derivatives with benzimidazole or benzylidene groups (e.g., ) showed >100% inhibition of cathepsin B and COX-2 at micromolar concentrations, underscoring the role of aromatic substituents in enzyme targeting.
• Antimicrobial Potential: The structural analog QZL7 (oxo derivative of the main compound) demonstrated antimicrobial activity, suggesting that thione variants may exhibit similar or enhanced effects .

Contradictions and Limitations

• While thione groups generally enhance enzyme binding, their efficacy varies with structural context. For example, pyrimidin-2(1H)-thione spacers were less active than pyrimidinones in VEGFR-2 inhibition .
• Limited data on the exact biological activity of the main compound necessitates further experimental validation.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4-(4-methoxyphenyl)-3,4,5,6,7,8-hexahydroquinazoline-2(1H)-thione, and how do reaction conditions influence yield?

• Methodological Answer : Synthesis typically involves cyclization of thiourea derivatives with substituted aldehydes or ketones under basic conditions. Key factors include:

• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) improve solubility of intermediates .
• Temperature control : Reflux conditions (~100–120°C) enhance cyclization efficiency .
• Catalysts : Sodium ethoxide or potassium carbonate accelerates thione formation .
  • Validation : Monitor reaction progress via TLC or HPLC, and purify using column chromatography .

Q. How is the molecular structure of this compound confirmed experimentally?

• Methodological Answer : Use a combination of spectroscopic and crystallographic techniques:

• NMR : $^1H$ and $^{13}C$ NMR identify proton environments and carbon frameworks. For example, the thione (C=S) group shows characteristic downfield shifts in $^{13}C$ NMR (~180–200 ppm) .
• X-ray crystallography : Resolves non-planar ring conformations; dihedral angles between the methoxyphenyl and hexahydroquinazoline rings are typically >65° .
• IR spectroscopy : C=S stretching vibrations appear near 1200–1250 cm$^{-1}$ .

Q. What are the solubility and stability profiles under varying pH and temperature conditions?

• Methodological Answer :

• Solubility : Poor in water; dissolves in polar solvents (e.g., DMSO, methanol). Hydrolysis occurs in acidic/basic aqueous media, degrading the thione moiety .
• Stability : Store at –20°C in inert atmospheres to prevent oxidation of the sulfur group .

Advanced Research Questions

Q. How can computational methods (e.g., DFT, molecular docking) predict reactivity and biological interactions?

• Methodological Answer :

• DFT calculations : Optimize geometry and calculate electrostatic potential surfaces to identify nucleophilic/electrophilic sites. For example, the thione sulfur is a key reactive site .
• Molecular docking : Screen against targets like dihydrofolate reductase (DHFR) using AutoDock Vina. Adjust parameters (e.g., grid size, exhaustiveness) to improve binding affinity predictions .
  • Case Study : Derivatives showed binding energies <–8 kcal/mol with bacterial DHFR, correlating with antibacterial activity .

Q. What strategies resolve contradictions in spectral data (e.g., unexpected NMR splitting or IR peaks)?

• Methodological Answer :

• Dynamic effects : Use variable-temperature NMR to assess conformational flexibility (e.g., ring puckering in hexahydroquinazoline) .
• Isotopic labeling : Replace sulfur with $^{34}S$ to confirm IR assignments for C=S vibrations .
• Comparative analysis : Cross-reference with structurally similar compounds (e.g., 4-hydroxy-6-(4-methoxyphenyl)-4-phenyl-1,3-diazinane-2-thione) .

Q. How does the compound interact with biological targets (e.g., enzymes or receptors) at the molecular level?

• Methodological Answer :

• Enzyme inhibition assays : Measure IC$_{50}$ values against purified enzymes (e.g., DHFR) using spectrophotometric methods .
• Cellular models : Use fluorescence microscopy to track intracellular localization in cancer cell lines (e.g., HeLa) .
• Mechanistic studies : Employ SPR (surface plasmon resonance) to quantify binding kinetics (k$_{on}$, k$_{off}$) .

Q. What are the challenges in scaling up synthesis while maintaining enantiomeric purity?

• Methodological Answer :

• Chiral resolution : Use chiral HPLC columns (e.g., Chiralpak IA) or enzymatic resolution methods .
• Asymmetric synthesis : Employ catalysts like BINOL-derived phosphoric acids to control stereochemistry during cyclization .

Key Research Gaps and Recommendations

• Stereochemical control : Develop enantioselective synthetic routes to study structure-activity relationships.
• In vivo toxicity : Conduct pharmacokinetic studies in rodent models to assess bioavailability and metabolic pathways.
• Multi-target profiling : Screen against kinase and GPCR libraries to identify off-target effects.